Spiro[azetidin-2-one-4,2'-tricyclo(3,3,1,1(3,7))decane]

• IUPAC Name: spiro[adamantane-2,4'-azetidine]-2'-one
• InChI: InChI=1S/C12H17NO/c14-11-6-12(13-11)9-2-7-1-8(4-9)5-10(12)3-7/h7-10H,1-6H2,(H,13,14)
• InChI Key: OQWSDRQHNIVGTG-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)C34CC(=O)N4
• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol

Description

Spiro[azetidin-2-one-4,2’-tricyclo(3,3,1,1(3,7))decane] is a type of spiro-heterocycle, which has received special attention in medicinal chemistry due to its promising biological activity. Spirocyclic compounds are characterized by having two rings sharing the same atom, the quaternary spiro carbon. The inherent rigidity of spirocyclic compounds causes a decrease in the conformational entropy penalty when it comes to an interaction between a potential bioactive spiro compound and its putative molecular target.

Synthesis Analysis

Over the years, many synthetic methodologies have been established for the construction of spirocyclic compounds. The synthesis of the spirocyclic β-lactams proceeded via carbonylation of the acyclic diaminocarbenes leading to diaminoketenes, which underwent a retro-Wolff rearrangement to give (amido)(amino)carbenes followed by an intramolecular C–H insertion to afford the final products.

Molecular Structure Analysis

The molecular structure of spiro[azetidin-2-one-4,2’-tricyclo(3,3,1,1(3,7))decane] is characterized by two rings sharing the same atom, the quaternary spiro carbon. Spiro compounds are considered spiro heterocyclic if the spiro atom or any atom in either ring are not carbon atoms.

Chemical Reactions Analysis

The reaction happens through a homo benzotetramisole (HBTM)-catalyzed Mannich/lactamization cascade reaction of isatin-derived imines with aryl acetic acids.

Scientific Research Applications

Ion Exchange Membranes for Energy Storage

Background: Ion exchange membranes play a crucial role in energy storage technologies such as vanadium redox flow batteries (VRFBs) and aqueous organic redox flow batteries (AORFBs). These membranes need to balance ion conductivity, selectivity, and chemical stability.

Application: Researchers have designed branched microporous poly(aryl piperidinium) membranes using spirobifluorene monomers. These membranes exhibit ultra-high Cl− conductivity (up to 120 mS cm−1 at 80 °C) and excellent mechanical and chemical stability. .

Spiro Rings in Natural Product Synthesis

Background: Spiro rings are common motifs in natural products. Their incorporation into complex molecules allows access to diverse chemical space.

Application: Organic chemists can utilize spiro[azetidin-2-one-4,2’-tricyclo(3,3,1,1(3,7))decane] as a starting point for total synthesis or derivatization of natural products. By strategically introducing spiro rings, they can mimic biologically active compounds or create new analogs.

Zhang, H., Xu, W., Song, W., et al. (2024). High-performance spiro-branched polymeric membranes for sustainability applications. Nature Sustainability, 1–9. DOI: 10.1038/s41893-024-01364-0

Mechanism of Action

The inherent rigidity of spirocyclic compounds causes a decrease in the conformational entropy penalty when it comes to an interaction between a potential bioactive spiro compound and its putative molecular target.